Cas no 1327176-90-8 ((2Z)-2-[(2,5-difluorophenyl)sulfonyl]-1-(4-ethylphenyl)-3-[(4-methoxyphenyl)amino]prop-2-en-1-one)

• Product Name: (2Z)-2-[(2,5-difluorophenyl)sulfonyl]-1-(4-ethylphenyl)-3-[(4-methoxyphenyl)amino]prop-2-en-1-one
• CAS No: 1327176-90-8
• MF: C₂₄H₂₁F₂NO₄S
• MW: 457.489652395248
• CID: 5217321
• Update Time: 2025-10-24

(2Z)-2-[(2,5-difluorophenyl)sulfonyl]-1-(4-ethylphenyl)-3-[(4-methoxyphenyl)amino]prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2Z)-2-[(2,5-difluorophenyl)sulfonyl]-1-(4-ethylphenyl)-3-[(4-methoxyphenyl)amino]prop-2-en-1-one
• (2Z)-2-(2,5-difluorobenzenesulfonyl)-1-(4-ethylphenyl)-3-[(4-methoxyphenyl)amino]prop-2-en-1-one
• (Z)-2-(2,5-difluorophenyl)sulfonyl-1-(4-ethylphenyl)-3-(4-methoxyanilino)prop-2-en-1-one
• 2-Propen-1-one, 2-[(2,5-difluorophenyl)sulfonyl]-1-(4-ethylphenyl)-3-[(4-methoxyphenyl)amino]-

• Inchi： 1S/C24H21F2NO4S/c1-3-16-4-6-17(7-5-16)24(28)23(15-27-19-9-11-20(31-2)12-10-19)32(29,30)22-14-18(25)8-13-21(22)26/h4-15,27H,3H2,1-2H3/b23-15-
• InChI Key： OSUPOOKMTUYVAW-HAHDFKILSA-N
• SMILES： S(C1C=C(C=CC=1F)F)(/C(=C\NC1C=CC(=CC=1)OC)/C(C1C=CC(=CC=1)CC)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 751
• XLogP3: 5.9
• Topological Polar Surface Area: 80.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on (2Z)-2-[(2,5-difluorophenyl)sulfonyl]-1-(4-ethylphenyl)-3-[(4-methoxyphenyl)amino]prop-2-en-1-one

Comprehensive Analysis of (2Z)-2-[(2,5-difluorophenyl)sulfonyl]-1-(4-ethylphenyl)-3-[(4-methoxyphenyl)amino]prop-2-en-1-one (CAS No. 1327176-90-8)

The compound (2Z)-2-[(2,5-difluorophenyl)sulfonyl]-1-(4-ethylphenyl)-3-[(4-methoxyphenyl)amino]prop-2-en-1-one, identified by its CAS No. 1327176-90-8, is a sophisticated organic molecule with significant potential in pharmaceutical and material science applications. Its unique structural features, including a sulfonyl group, difluorophenyl moiety, and methoxyphenylamino substitution, make it a subject of interest for researchers exploring novel bioactive compounds. This article delves into its properties, synthesis, and relevance in contemporary scientific research.

Recent trends in drug discovery highlight the growing demand for sulfonyl-containing compounds due to their diverse biological activities. The presence of the 2,5-difluorophenyl group in this molecule enhances its metabolic stability, a critical factor in the development of new therapeutics. Additionally, the prop-2-en-1-one backbone is a common scaffold in kinase inhibitors, which are pivotal in treating various diseases. These attributes align with current searches for "sulfonyl-based drug candidates" and "fluorinated bioactive molecules," reflecting its relevance in modern medicinal chemistry.

From a synthetic perspective, the preparation of CAS No. 1327176-90-8 involves multi-step organic transformations, including sulfonylation and condensation reactions. Researchers often optimize these processes to improve yield and purity, addressing common queries like "how to synthesize sulfonyl enones" or "best practices for fluorophenyl derivatization." The compound's Z-configuration (indicated by 2Z) further underscores the importance of stereochemistry in its biological activity, a topic frequently searched in academic circles.

Beyond pharmaceuticals, this compound's conjugated system and electron-rich groups make it a candidate for optoelectronic materials. With rising interest in "organic semiconductors" and "fluorescent probes," its potential applications extend to sensors and light-emitting devices. The methoxyphenylamino segment, in particular, could contribute to tunable luminescence properties, a hot topic in material science forums.

In conclusion, (2Z)-2-[(2,5-difluorophenyl)sulfonyl]-1-(4-ethylphenyl)-3-[(4-methoxyphenyl)amino]prop-2-en-1-one represents a versatile compound bridging medicinal chemistry and advanced materials. Its structural complexity and functional diversity cater to trending searches like "multifunctional sulfonyl compounds" and "design strategies for fluorinated enones." As research progresses, this molecule may unlock new avenues in drug development and nanotechnology, solidifying its place in cutting-edge science.